Cas no 5768-24-1 (Methanone,2,6-pyridinediylbis[phenyl-)

• Product Name: Methanone,2,6-pyridinediylbis[phenyl-
• CAS No: 5768-24-1
• MF: C₁₉H₁₃NO₂
• MW: 287.312024831772
• MDL: MFCD03838789
• CID: 383743
• PubChem ID: 316656
• Update Time: 2025-10-28

Methanone,2,6-pyridinediylbis[phenyl- Chemical and Physical Properties

Names and Identifiers

• (6-benzoylpyridin-2-yl)-phenylmethanone
• 2,6-Dibenzoyl-pyridin
• 2,6-dibenzoylpyridine
• 2,6-dibenzoyl-pyridine
• AC1L7UCB
• NSC244984
• NSC631635
• SureCN5604467
• Methanone,2,6-pyridinediylbis[phenyl-
• Pyridine-2,6-diylbis(phenylmethanone)
• SCHEMBL5604467
• AC9301
• MFCD03838789
• (6-benzoyl-2-pyridyl)-phenyl-methanone
• 5768-24-1
• NSC-631635
• SY251293
• XXXPPUBHAGQUNW-UHFFFAOYSA-N
• DTXSID90311713
• Methanone, 2,6-pyridinediylbis[phenyl-
• NSC-244984

• MDL： MFCD03838789
• Inchi： 1S/C19H13NO2/c21-18(14-8-3-1-4-9-14)16-12-7-13-17(20-16)19(22)15-10-5-2-6-11-15/h1-13H
• InChI Key： XXXPPUBHAGQUNW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C=CC=C(C(C2C=CC=CC=2)=O)N=1

Computed Properties

• Exact Mass: 287.09469
• Monoisotopic Mass: 287.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 47Ų

Experimental Properties

• PSA: 47.03
• LogP: 3.54360

Additional information on Methanone,2,6-pyridinediylbis[phenyl-

Recent Advances in the Study of Methanone,2,6-pyridinediylbis[phenyl- (CAS: 5768-24-1) in Chemical Biology and Pharmaceutical Research

The compound Methanone,2,6-pyridinediylbis[phenyl-, with the CAS number 5768-24-1, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, enzyme inhibition, and material science. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance and potential impact on the field.

One of the key areas of interest in recent research has been the synthesis and structural modification of Methanone,2,6-pyridinediylbis[phenyl-. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthetic route for this compound, which could facilitate its broader application in drug development. The researchers employed a novel catalytic system that improved the yield and purity of the product, addressing previous challenges in its synthesis. Additionally, computational studies have provided insights into the compound's conformational flexibility and its interactions with biological targets, which are crucial for its pharmacological activity.

In the context of drug discovery, Methanone,2,6-pyridinediylbis[phenyl- has been investigated for its potential as an inhibitor of specific enzymes involved in inflammatory pathways. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that this compound exhibited potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study highlighted the compound's selectivity for COX-2 over COX-1, which is a desirable feature for reducing side effects associated with nonsteroidal anti-inflammatory drugs (NSAIDs). These findings suggest that Methanone,2,6-pyridinediylbis[phenyl- could serve as a lead compound for the development of new anti-inflammatory agents.

Beyond its pharmacological applications, Methanone,2,6-pyridinediylbis[phenyl- has also been explored in material science. A study published in Advanced Materials (2023) investigated its use as a building block for organic semiconductors. The compound's rigid and planar structure, combined with its electronic properties, makes it a promising candidate for optoelectronic devices. Researchers demonstrated that thin films incorporating this compound exhibited high charge carrier mobility and stability, paving the way for its potential use in flexible electronics and photovoltaics.

In conclusion, the recent research on Methanone,2,6-pyridinediylbis[phenyl- (CAS: 5768-24-1) underscores its versatility and potential across multiple disciplines. From its role in drug discovery to its applications in material science, this compound continues to be a subject of intense investigation. Future studies are expected to further explore its therapeutic potential, optimize its synthesis, and expand its applications in emerging technologies. The findings summarized in this brief provide a solid foundation for researchers interested in this compound and its multifaceted uses.